(4-Cyclopropoxyphenyl)(methyl)sulfane

• Molecular Formula: C10H12OS
• Molecular Weight: 180.27 g/mol
• IUPAC Name: 1-cyclopropyloxy-4-methylsulfanylbenzene
• InChI: InChI=1S/C10H12OS/c1-12-10-6-4-9(5-7-10)11-8-2-3-8/h4-8H,2-3H2,1H3
• InChI Key: AGJDGCCVPQSYOX-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)OC2CC2

Description

(4-Cyclopropoxyphenyl)(methyl)sulfane is an organosulfur compound characterized by a methylsulfanyl group (–S–CH₃) attached to a phenyl ring substituted with a cyclopropoxy moiety (–O–C₃H₅) at the para position. This compound belongs to the broader class of sulfane sulfur-containing molecules, which feature labile sulfur atoms capable of transferring sulfur to nucleophilic acceptors . The cyclopropoxy group introduces steric strain and electron-donating effects, which may influence its chemical stability and interactions in biological systems .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (4-Cyclopropoxyphenyl)(methyl)sulfane typically involves the cyclopropylation of phenols. One method involves the use of potassium cyclopropyl trifluoroborate in the presence of a copper catalyst and 1,10-phenanthroline . The reaction is carried out under an oxygen atmosphere at room temperature, providing a straightforward and scalable route to the desired product.

Industrial Production Methods: While specific industrial production methods for (4-Cyclopropoxyphenyl)(methyl)sulfane are not widely documented, the general approach would involve optimizing the laboratory-scale synthesis for larger-scale production. This would include ensuring the availability of high-purity starting materials, efficient reaction conditions, and effective purification techniques to obtain the compound in high yield and purity.

Types of Reactions:

Oxidation: (4-Cyclopropoxyphenyl)(methyl)sulfane can undergo oxidation reactions, typically using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions may involve the use of reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in substitution reactions, where the cyclopropoxy or methylsulfane groups can be replaced by other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Various nucleophiles or electrophiles depending on the desired substitution.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction could produce the corresponding alcohols or thiols.

Scientific Research Applications

(4-Cyclopropoxyphenyl)(methyl)sulfane has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with various biomolecules.

Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which (4-Cyclopropoxyphenyl)(methyl)sulfane exerts its effects involves interactions with specific molecular targets. These interactions can influence various biochemical pathways, leading to the observed effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Structurally Similar Sulfane Compounds

Structural Analogues and Substituent Effects

Table 1: Structural and Functional Comparison

Compound Name	Substituent	Molecular Formula	Key Features
(4-Cyclopropoxyphenyl)(methyl)sulfane	Cyclopropoxy (–O–C₃H₅)	C₁₀H₁₂OS	Strained cyclopropane ring; polar O-linkage
(4-Cyclohexylphenyl)(methyl)sulfane	Cyclohexyl (–C₆H₁₁)	C₁₃H₁₈S	Bulky hydrophobic group; higher lipophilicity
Methyl(4-nitrophenethyl)sulfane	Nitrophenethyl (–CH₂CH₂–C₆H₄–NO₂)	C₉H₁₁NO₂S	Electron-withdrawing nitro group; extended alkyl chain

• The nitro group in methyl(4-nitrophenethyl)sulfane increases electrophilicity, making it more reactive toward nucleophiles compared to the electron-donating cyclopropoxy analogue .

Reactivity with Sulfane-Trapping Reagents:

Sulfane sulfur compounds react with phosphines (e.g., P2 in ) to form stable adducts. For instance, elemental sulfur (S₈) and cysteine polysulfides react with phosphine P2 within 15 minutes, as monitored by ³¹P NMR . The cyclopropoxy group’s electron donation might accelerate sulfur transfer compared to nitro-substituted analogues.

Analytical Detection Methods

Sulfane sulfur quantification often relies on cyanide-driven thiocyanate formation (Wood’s method) or phosphine-based trapping . The cyclopropoxy group’s polarity could improve solubility in aqueous assays, facilitating detection. However, steric hindrance might reduce reaction efficiency with bulky nucleophiles like triphenylphosphine .